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Compound of Interest

Compound Name: Homovanillic Acid-13C6

Cat. No.: B13825565 Get Quote

Homovanillic Acid-13C6: A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and relevant experimental methodologies for Homovanillic Acid-
13C6. This isotopically labeled compound is a critical tool in metabolism studies, clinical mass

spectrometry, and as an internal standard for the quantification of its unlabeled counterpart, a

key dopamine metabolite.

Chemical Structure and Identification
Homovanillic Acid-13C6 is a stable isotope-labeled version of Homovanillic Acid (HVA), where

the six carbon atoms of the benzene ring have been replaced with the 13C isotope. This

labeling provides a distinct mass difference, making it an ideal internal standard for mass

spectrometry-based quantification assays.
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Synonyms: 4-Hydroxy-3-methoxy(benzene-13C6)acetic Acid, 4-Hydroxy-3-methoxy(phenyl-

13C6)acetic Acid

Physicochemical Properties
The physicochemical properties of Homovanillic Acid-13C6 are crucial for its application in

experimental settings. The following table summarizes the key quantitative data available for

this compound.

Property Value Source

CAS Number 1185016-45-8 [1]

Molecular Formula C₃¹³C₆H₁₀O₄ [1]

Molecular Weight 188.13 g/mol [1]

Melting Point 119-130 °C [2]

Solubility
DMSO (Slightly), Methanol

(Slightly)
[2]

Isotopic Purity Typically ≥99% for ¹³C [3]

Chemical Purity ≥98% [4]

Appearance White to Off-White Solid [2]
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Dopamine Metabolism Signaling Pathway
Homovanillic acid is a major metabolite of dopamine, a critical neurotransmitter. The metabolic

pathway involves two key enzymes: monoamine oxidase (MAO) and catechol-O-

methyltransferase (COMT).[1][5] Understanding this pathway is essential for researchers

studying dopamine turnover and related neurological conditions.
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Dopamine metabolism pathway leading to Homovanillic Acid.

Experimental Protocols
Detailed methodologies are critical for the successful application of Homovanillic Acid-13C6
in research. Below are generalized protocols for key experiments.

Melting Point Determination
The melting point is a fundamental physical property used to identify and assess the purity of a

compound. A common method for its determination is the capillary melting point technique.
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Methodology:

Sample Preparation: A small amount of finely powdered Homovanillic Acid-13C6 is packed

into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus: A calibrated melting point apparatus is used. The capillary tube is placed in the

heating block of the apparatus.

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to ensure

thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid phase has liquefied (completion of melting) are

recorded. This range is the melting point of the substance.[2][6]

Solubility Determination
Determining the solubility of Homovanillic Acid-13C6 in various solvents is crucial for

preparing solutions for analysis.

Methodology:

Solvent Selection: A range of solvents of varying polarities (e.g., water, methanol, ethanol,

DMSO, dichloromethane) should be tested.

Procedure: A known mass of Homovanillic Acid-13C6 (e.g., 1 mg) is added to a specific

volume of the solvent (e.g., 1 mL) in a vial at a controlled temperature (e.g., 25 °C).

Mixing: The mixture is vortexed or agitated for a set period to ensure maximum dissolution.

Observation: The solution is visually inspected for any undissolved solid. If the solid

dissolves completely, further additions of the solute can be made until saturation is reached

to determine the quantitative solubility.[3][7][8]

Use as an Internal Standard in LC-MS/MS Analysis
Homovanillic Acid-13C6 is widely used as an internal standard for the accurate quantification

of endogenous Homovanillic Acid in biological samples by liquid chromatography-tandem mass
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spectrometry (LC-MS/MS).

Workflow for HVA Quantification using HVA-13C6
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Experimental workflow for HVA quantification.

Methodology:

Sample Collection and Preparation: Biological samples (e.g., urine, plasma) are collected. A

known amount of Homovanillic Acid-13C6 internal standard is spiked into the sample.

Extraction: Proteins are precipitated, typically with a cold organic solvent like acetonitrile.

This is followed by centrifugation to separate the precipitated proteins. Further cleanup can

be achieved using solid-phase extraction (SPE) to remove interfering substances.

Derivatization (Optional): In some gas chromatography-mass spectrometry (GC-MS)

methods, derivatization may be necessary to increase the volatility and thermal stability of

the analyte.

LC-MS/MS Analysis: The prepared sample is injected into an LC-MS/MS system. The

analytes are separated on a chromatography column and then detected by the mass

spectrometer. Specific precursor-to-product ion transitions are monitored for both

Homovanillic Acid and Homovanillic Acid-13C6.

Quantification: The concentration of endogenous Homovanillic Acid is determined by

comparing the peak area ratio of the analyte to the internal standard against a calibration

curve prepared with known concentrations of the unlabeled standard and a fixed

concentration of the internal standard.[9][10][11]

This guide provides foundational information for the use of Homovanillic Acid-13C6 in a

research setting. For specific applications, further optimization of the described protocols may

be necessary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry.
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